An In-depth Technical Guide to the Chemical Properties of 3-Amino-N,N-dimethylbenzylamine
An In-depth Technical Guide to the Chemical Properties of 3-Amino-N,N-dimethylbenzylamine
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core chemical properties, synthesis, and potential applications of 3-Amino-N,N-dimethylbenzylamine. The information is intended to support research and development activities in the fields of medicinal chemistry, materials science, and organic synthesis.
Core Chemical Properties
3-Amino-N,N-dimethylbenzylamine, also known as 3-[(dimethylamino)methyl]aniline, is an aromatic amine with the CAS number 27958-77-6.[1] Its structure features a benzylamine core with a dimethylamino group on the methylene carbon and an amino group at the meta position of the phenyl ring. This substitution pattern imparts a unique combination of reactivity and physical properties. The presence of the dimethylamino group enhances its solubility in organic solvents.[2]
The compound is described as a brown crystalline powder and as a colorless to light yellow liquid, suggesting it is a low-melting solid.[2][3] It is soluble in organic solvents such as ethanol, ether, and petroleum ether.[3]
Quantitative Data Summary
| Property | Value | Source(s) |
| CAS Number | 27958-77-6 | [1][2] |
| Molecular Formula | C₉H₁₄N₂ | [1][2] |
| Molecular Weight | 150.22 g/mol | [1][2] |
| Appearance | Brown crystalline powder / Colorless to light yellow liquid | [2][3] |
| Melting Point | 44-46 °C | [3] |
| Boiling Point | 235.7 °C at 760 mmHg | [3] |
| Density | 1.013 g/cm³ | [3] |
| Flash Point | 87.5 °C | [3] |
| pKa | 8.92 ± 0.28 | [3] |
Synthesis and Reactivity
3-Amino-N,N-dimethylbenzylamine is a versatile intermediate in organic synthesis.[2] Its two amine functionalities, a primary aromatic amine and a tertiary benzylic amine, allow for a range of chemical transformations. The aromatic amine can undergo diazotization and subsequent coupling reactions, while the tertiary amine can be involved in acid-base reactions and quaternization. The molecule's structure makes it a valuable building block for more complex molecules.[2]
A common synthetic route to substituted amino-N,N-dimethylbenzylamines involves a two-step process starting from the corresponding nitro-substituted benzyl halide. This methodology can be adapted to synthesize the 3-amino isomer.
Synthesis Pathway
Caption: Proposed two-step synthesis of 3-Amino-N,N-dimethylbenzylamine.
Experimental Protocols
The following is a detailed experimental protocol for the synthesis of 3-Amino-N,N-dimethylbenzylamine, adapted from a known procedure for a similar isomer.[4]
Step 1: Synthesis of 3-Nitro-N,N-dimethylbenzylamine
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Reaction Setup: To a 500 mL four-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add 150 mL of anhydrous chloroform and 32 g (0.379 mol) of dimethylamine hydrochloride.
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Addition of Base: Stir the mixture and cool to 5 °C using an ice bath. Slowly add 59 g (0.584 mol) of triethylamine via the dropping funnel, maintaining the temperature below 15 °C.
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Addition of Electrophile: In a separate beaker, dissolve 36 g (0.167 mol) of 3-nitrobenzyl bromide in chloroform. Add this solution portion-wise to the reaction mixture over a period of 2 hours, ensuring the temperature remains at 15 °C.
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Reaction Completion and Work-up: After the addition is complete, continue stirring for an additional 2 hours at room temperature. Monitor the reaction by TLC until completion. Add 150 mL of water to the reaction mixture, stir, and separate the layers. Wash the organic phase with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 3-Nitro-N,N-dimethylbenzylamine.
Step 2: Synthesis of 3-Amino-N,N-dimethylbenzylamine
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Reaction Setup: In a 500 mL flask, dissolve the crude 3-Nitro-N,N-dimethylbenzylamine (0.1 mol) in 200 mL of ethanol. Add 0.5 g of activated carbon and 0.2 g of ferric chloride hexahydrate (FeCl₃·6H₂O).
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Addition of Reducing Agent: Heat the mixture to 80 °C with stirring. Slowly add 25 g (0.5 mol) of 80% hydrazine hydrate solution dropwise. An exothermic reaction will be observed.
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Reaction Completion and Work-up: After the addition is complete, continue to stir the mixture at 80 °C for 4 hours. Monitor the reaction by TLC.
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Purification: Upon completion, cool the reaction mixture to room temperature and filter to remove the catalyst. Concentrate the filtrate under reduced pressure. Dissolve the residue in a suitable organic solvent and wash with saturated brine. Dry the organic layer and remove the solvent. The crude product can be further purified by vacuum distillation or column chromatography to yield 3-Amino-N,N-dimethylbenzylamine.
Applications and Biological Relevance
3-Amino-N,N-dimethylbenzylamine serves as a key intermediate in the synthesis of a variety of organic molecules. Its applications span several industries:
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Pharmaceuticals: It is a building block for the synthesis of various pharmaceutical compounds. Notably, it has been identified as a useful scaffold in the development of drugs targeting neurological disorders, attributed to its potential ability to cross the blood-brain barrier.[2]
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Agrochemicals: The compound is utilized in the formulation of herbicides and pesticides.[2]
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Polymer Chemistry: It is used in the production of specialty polymers and resins, where it can enhance properties such as thermal stability and mechanical strength.[2]
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Dyes and Pigments: Its chemical structure is amenable to the synthesis of various dyes and pigments.[2]
While no specific signaling pathways involving 3-Amino-N,N-dimethylbenzylamine have been definitively characterized in the public literature, its utility in neuroscience research is an active area of interest. The strategic placement of functional groups allows for the modulation of electronic properties and potential interactions with biological targets.
Logical Relationship of Applications

